2-Methylthio-5-trifluoromethylpyridine-3-boronic acid

• IUPAC Name: [2-methylsulfanyl-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C7H7BF3NO2S/c1-15-6-5(8(13)14)2-4(3-12-6)7(9,10)11/h2-3,13-14H,1H3
• InChI Key: XXLJAJGFTXZTBB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1SC)C(F)(F)F)(O)O
• Molecular Formula: C7H7BF3NO2S
• DSSTOX Substance ID: DTXSID10681647
• Molecular Weight: 237.01 g/mol
• CAS RN: 1256346-08-3

Description

2-Methylthio-5-trifluoromethylpyridine-3-boronic acid is an organic compound that belongs to the family of pyridine derivatives. It is widely used in scientific research for its unique properties and potential applications.

Scientific Research Applications

Boronic Acids in Drug Discovery

Boronic acids have seen a steady increase in incorporation into medicinal chemistry efforts due to their desirable properties such as potentially enhancing drug potency or improving pharmacokinetics. The development and FDA approval of five boronic acid drugs, with three approved in the past four years, underscore their importance in drug discovery. These compounds are explored for their unique properties and synthetic developments to facilitate their addition into organic compounds, suggesting the potential for 2-Methylthio-5-trifluoromethylpyridine-3-boronic acid in similar contexts (Plescia & Moitessier, 2020).

Boronic Acids in Medical Diagnostics and Treatment

Boronic acid-based fluorophores, specifically BODIPY derivatives, have garnered attention for their application in medical diagnostics, antimicrobial activity, and as modifiers for drug carriers to improve therapeutic effects in cancer treatment. The high fluorescent intensity and low toxicity of these compounds make them suitable for conjugation with biomolecules, highlighting the potential of boronic acid derivatives for innovative medical applications (Marfin et al., 2017).

Boronic Acids in Biosensors

The development of electrochemical biosensors based on ferroceneboronic acid and its derivatives demonstrates the utility of boronic acids in sensing applications. These biosensors are capable of detecting sugars, glycated hemoglobin, fluoride ions, and other analytes without the need for enzymes, indicating the potential for 2-Methylthio-5-trifluoromethylpyridine-3-boronic acid in non-enzymatic sensor designs (Wang et al., 2014).

Boronic Acids in Organic Light-Emitting Diodes (OLEDs)

BODIPY-based materials, which include boronic acid derivatives, have been explored for their application in OLED devices. Their structural design and synthesis have led to the development of materials suitable as active components in OLEDs, suggesting the potential for boronic acid compounds, including 2-Methylthio-5-trifluoromethylpyridine-3-boronic acid, in optoelectronic applications (Squeo & Pasini, 2020).